2-(3-oxo-5,6,7,8-tetrahydrocinnolin-2(3H)-yl)-N-phenylacetamide

• IUPAC Name: 2-(3-oxo-5,6,7,8-tetrahydrocinnolin-2-yl)-N-phenylacetamide
• InChI: InChI=1S/C16H17N3O2/c20-15(17-13-7-2-1-3-8-13)11-19-16(21)10-12-6-4-5-9-14(12)18-19/h1-3,7-8,10H,4-6,9,11H2,(H,17,20)
• InChI Key: NUDHDKVHBZYWSW-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=NN(C(=O)C=C2C1)CC(=O)NC3=CC=CC=C3
• Molecular Formula: C16H17N3O2
• Molecular Weight: 283.32 g/mol

Description

2-(3-oxo-5,6,7,8-tetrahydrocinnolin-2(3H)-yl)-N-phenylacetamide, also known as OTCA, is a synthetic compound that has gained attention in scientific research due to its potential pharmacological properties.

Scientific Research Applications

Inotropic Activity and Cardiotonic Potential

Researchers have identified compounds related to 2-(3-oxo-5,6,7,8-tetrahydrocinnolin-2(3H)-yl)-N-phenylacetamide with potent inotropic activity in dogs, indicating potential cardiotonic applications. These compounds, including lactam analogues, showed significant inotropic effects, with some demonstrating potent oral activity and long-acting benefits, suggesting their utility in cardiac therapies (Robertson et al., 1986).

Antimicrobial and Antifungal Properties

A series of derivatives synthesized from similar chemical structures exhibited notable antimicrobial and antifungal activities against various pathogenic microorganisms, highlighting their potential in treating infections. Some compounds demonstrated promising antibacterial and antifungal activities, comparable to standard treatments (Debnath & Ganguly, 2015).

Antidepressant and Anticonvulsant Effects

Derivatives related to this compound have been evaluated for their antidepressant and anticonvulsant effects. Certain compounds showed significant reductions in immobility time in tests, indicating potent antidepressant activity. Moreover, some derivatives displayed anticonvulsant effects, suggesting their potential use in treating depression and epilepsy (Guan et al., 2016).

Anticancer and Antimicrobial Agents

Research on lipophilic acetamide derivatives related to the chemical structure revealed promising anticancer and antimicrobial properties. Several compounds demonstrated broad-spectrum antibacterial activity and appreciable antifungal activity, with some showing potent anticancer effects against various cancer lines. This indicates their potential as therapeutic agents in cancer and infectious disease treatments (Ahmed et al., 2018).

Antitubercular Activity

Compounds structurally related to this compound have shown potent in vitro inhibitors of Mycobacterium tuberculosis growth. These compounds were active against drug-resistant strains and displayed low toxicity, indicating their potential as candidates for developing new treatments for tuberculosis (Pissinate et al., 2016).